2-Hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester

• Molecular Formula: C7H9F3O3
• Molecular Weight: 198.14 g/mol
• IUPAC Name: ethyl 2-hydroxy-2-(trifluoromethyl)but-3-enoate
• InChI: InChI=1S/C7H9F3O3/c1-3-6(12,7(8,9)10)5(11)13-4-2/h3,12H,1,4H2,2H3
• InChI Key: PMBSPZUZLFIDHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C=C)(C(F)(F)F)O

Description

2-Hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester is a useful research compound. Its molecular formula is C7H9F3O3 and its molecular weight is 198.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3,3,3-trifluoropyruvate (14.2 g) in THF (200 mL) at −78° C. was added vinyl magnesium bromide (84 mL of 1M in THF) dropwise via addition funnel. The resulting mixture was then warmed to ambient temperature over 2 h. The reaction was quenched by pouring the mixture over ice. To the resulting mixture was then added 2 N HCl, the mixture was extracted with EtOAc, and dried over Na2SO4. After concentration, the resulting crude material was filtered through a plug of silica gel and rinsed with 50% Et2O/hexanes. The resulting mixture was concentrated to yield the title compound as a golden oil.